Cas no 91721-50-5 (5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole)

5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a chloromethyl group and a 3,4,5-trimethoxyphenyl moiety. This structure imparts reactivity at the chloromethyl site, making it a versatile intermediate for further functionalization in organic synthesis. The electron-rich trimethoxyphenyl group enhances stability and influences electronic properties, which may be advantageous in pharmaceutical or agrochemical applications. The compound’s well-defined reactivity profile allows for selective modifications, facilitating its use in the development of biologically active molecules or advanced materials. Its crystalline form ensures consistent purity, supporting reproducible results in research and industrial processes.

5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole structure

91721-50-5 structure

Product Name:5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole

CAS No:91721-50-5

MF:C₁₂H₁₃ClN₂O₄

MW:284.695622205734

MDL:MFCD01899636

CID:3177591

PubChem ID:4606397

Update Time:2025-08-01

5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 1,2,4-OXADIAZOLE, 5-(CHLOROMETHYL)-3-(3,4,5-TRIMETHOXYPHENYL)-
- EN300-108815
- RDA72150
- 5-(chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole
- 91721-50-5
- MFCD01899636
- G55805
- STK945826
- AKOS003269793
- 5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole
- MDL： MFCD01899636
- Inchi： 1S/C12H13ClN2O4/c1-16-8-4-7(5-9(17-2)11(8)18-3)12-14-10(6-13)19-15-12/h4-5H,6H2,1-3H3
- InChI Key： XAMYNUKAAHNQJK-UHFFFAOYSA-N
- SMILES： ClCC1=NC(C2C=C(C(=C(C=2)OC)OC)OC)=NO1

Computed Properties

Exact Mass: 284.0563846Da
Monoisotopic Mass: 284.0563846Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 66.6Å²

5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C650928-10mg	5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole	91721-50-5		10mg	$ 50.00	2022-06-06
TRC	C650928-50mg	5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole	91721-50-5		50mg	$ 160.00	2022-06-06
TRC	C650928-100mg	5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole	91721-50-5		100mg	$ 250.00	2022-06-06
abcr	AB382130-1 g	5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole; .	91721-50-5		1 g	€905.50	2023-07-19
Chemenu	CM482124-100mg	5-(chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole	91721-50-5	95%+	100mg	$238	2024-07-20
Chemenu	CM482124-250mg	5-(chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole	91721-50-5	95%+	250mg	$329	2024-07-20
Chemenu	CM482124-500mg	5-(chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole	91721-50-5	95%+	500mg	$599	2024-07-20
Chemenu	CM482124-1g	5-(chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole	91721-50-5	95%+	1g	$780	2024-07-20
abcr	AB382130-250mg	5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole; .	91721-50-5		250mg	€430.00	2025-04-15
abcr	AB382130-1g	5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole; .	91721-50-5		1g	€905.50	2025-04-15

5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole Related Literature

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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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4. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole

5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound 5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole, identified by the CAS number 91721-50-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery and agrochemical development.

The molecular structure of this compound is characterized by a 1,2,4-oxadiazole ring system, which is a five-membered heterocyclic structure containing two oxygen atoms and three nitrogen atoms. The substitution pattern includes a chloromethyl group at position 5 and a 3,4,5-trimethoxyphenyl group at position 3. This arrangement imparts unique electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications.

Recent research has focused on the synthesis of this compound using various methodologies. One notable approach involves the cyclization of appropriate precursors under controlled conditions to form the oxadiazole ring. The substitution at positions 3 and 5 is achieved through directed metallation or nucleophilic aromatic substitution strategies. These methods have been optimized to ensure high yields and purity of the final product.

The compound's pharmacological properties have been extensively studied in recent years. In vitro assays have demonstrated its potential as an antimicrobial agent, with activity against a range of bacterial and fungal strains. Additionally, studies on its interaction with cellular receptors suggest that it may serve as a lead compound for developing new therapeutic agents targeting specific disease pathways.

In the agrochemical sector, this compound has shown promise as a herbicide due to its ability to inhibit key enzymatic processes in plants. Field trials have indicated that it can effectively control weeds without significant adverse effects on crop plants when applied at optimal doses.

Environmental safety is another critical area of research for this compound. Studies on its biodegradation patterns and toxicity profiles are ongoing to ensure that its use does not pose risks to ecosystems or human health.

In conclusion, 5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole (CAS No: 91721-50-5) represents a valuable molecule with diverse applications across multiple industries. Its structural versatility and promising biological activities make it an attractive candidate for further research and development.